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Compound of Interest

Xanthosine 5'-monophosphate
Compound Name:

sodium salt

Cat. No. B15588303

This guide provides essential safety and logistical information for the proper disposal of
Xanthosine 5'-monophosphate sodium salt, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental protection.

Safety and Hazard Summary

Xanthosine 5'-monophosphate sodium salt is a chemical intermediate used in purine
metabolism research. While not classified as acutely hazardous, it presents certain risks that
necessitate careful handling and disposal.
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Hazard Classification GHS Statements Key Precautions

Avoid ingestion. Do not eat,
o ) drink, or smoke when
Acute Oral Toxicity H302: Harmful if swallowed )
handling. Wash hands

thoroughly after handling.

Wear protective gloves and lab
Skin Irritation H315: Causes skin irritation coat. In case of contact, wash

skin with soap and water.

Wear safety glasses or
o H319: Causes serious eye goggles. In case of contact,
Eye Irritation o i ] ]
irritation rinse cautiously with water for

several minutes.

] Avoid breathing dust. Handle
) o H335: May cause respiratory ) ) ]
Respiratory Irritation o in a well-ventilated area or with
irritation o
local exhaust ventilation.

Do not allow to enter sewers,
Environmental surface water, or ground

water[1].

Disposal Procedures

The primary principle for the disposal of Xanthosine 5'-monophosphate sodium salt is to
prevent its release into the environment and to comply with all applicable local, state, and
federal regulations.

Step 1: Personal Protective Equipment (PPE)

Before beginning any disposal-related activities, ensure you are wearing the appropriate PPE:
o Safety goggles

o Chemical-resistant gloves (e.g., nitrile)

e Lab coat

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://cdn.caymanchem.com/cdn/msds/18134m.pdf
https://www.benchchem.com/product/b15588303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step 2: Waste Collection
e Solid Waste:
o Carefully sweep up any spilled solid material, avoiding dust generation.
o Place the material into a clearly labeled, sealed container designated for chemical waste.

o Label the container as "Xanthosine 5’-monophosphate sodium salt" and include any
relevant hazard warnings.

e Contaminated Materials:

o Any materials used to clean up spills (e.g., paper towels, absorbent pads) and any
disposable labware (e.g., weigh boats, pipette tips) that have come into contact with the
chemical should be considered contaminated.

o Place all contaminated materials into the same labeled chemical waste container.
e Aqueous Solutions:

o Do not pour solutions containing Xanthosine 5'-monophosphate sodium salt down the
drain.

o Collect all agueous waste in a separate, clearly labeled, and sealed container.

o The container should be labeled "Aqueous Waste containing Xanthosine 5'-
monophosphate sodium salt.”

Step 3: Waste Disposal

o All waste containing Xanthosine 5'-monophosphate sodium salt must be disposed of
through an approved hazardous waste disposal facility.

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the chemical waste.

» Follow all institutional guidelines for waste segregation and storage prior to pickup.
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Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Xanthosine 5'-monophosphate sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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